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Compound of Interest

Compound Name: Aluminum acetate

Cat. No.: B085560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Aluminum acetate, also known as aluminum ethanoate, is a versatile compound with

significant applications in the pharmaceutical and chemical industries. It exists in several forms,

each with distinct chemical properties and uses. This guide provides a comprehensive

overview of the different forms of aluminum acetate, their synthesis, and key quantitative data.

Forms of Aluminum Acetate
In the solid state, aluminum acetate primarily exists as three distinct salts: neutral aluminum

triacetate and two basic salts, aluminum diacetate and aluminum monoacetate.[1][2][3] In

aqueous solutions, these forms can coexist and interconvert in a chemical equilibrium.[2][3]

Neutral Aluminum Triacetate: Formally named aluminum acetate, this is the neutral salt.[1]

Basic Aluminum Diacetate: Also known as hydroxyaluminum diacetate or aluminum

subacetate, this is a basic salt.[1][4][5]

Basic Aluminum Monoacetate: Referred to as dihydroxyaluminum acetate or dibasic

aluminum acetate, this is another basic salt of aluminum.[1][6][7]

These forms are interconnected through hydrolysis reactions, as illustrated in the diagram

below.
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Interconversion of Aluminum Acetate Forms

Quantitative Data
The key quantitative properties of the different forms of aluminum acetate are summarized in

the table below for easy comparison.

Property
Neutral Aluminum
Triacetate

Basic Aluminum
Diacetate

Basic Aluminum
Monoacetate

Chemical Formula Al(CH₃COO)₃[1][6]
Al(OH)(CH₃COO)₂[8]

[9]

Al(OH)₂(CH₃COO)[1]

[7]

Molecular Formula C₆H₉AlO₆[1][6] C₄H₇AlO₅[5] C₂H₅AlO₄[10]

Molecular Weight
204.11 g/mol [6][11]

[12]
162.08 g/mol [9] 120.04 g/mol [10]

Appearance
White, crystalline

solid[6][13]
White powder[5][8] White solid powder[7]

Solubility in Water Soluble[4][13][14] Insoluble[4][15] -

CAS Number 139-12-8[11][15][16] 142-03-0[9][17] 7360-44-3[10]

Experimental Protocols: Synthesis of Aluminum
Acetate Forms
The synthesis of the different forms of aluminum acetate generally involves the reaction of an

aluminum source with acetic acid. The specific form obtained is dependent on the reaction

conditions, particularly the concentration of the acetic acid.

General Workflow for Synthesis:
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General Synthesis Workflow

Methodologies:

Formation of Aluminum Monoacetate: This form, also known as dibasic aluminum acetate,

is prepared by reacting aluminum hydroxide with dilute aqueous acetic acid.[2][7][18]

Formation of Aluminum Diacetate: Also referred to as basic aluminum acetate, this salt is

formed when more concentrated acetic acid is used in the reaction with aluminum hydroxide.

[2] It can also be prepared from an aqueous solution of aluminum acetate.[3] Another

method involves the reaction of sodium aluminate with acetic acid.[5][18]

Formation of Aluminum Triacetate: The neutral salt is synthesized by heating aluminum

chloride (AlCl₃) or aluminum powder with a mixture of acetic acid and acetic anhydride.[3]

[13] This method is typically performed in the absence of water.
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A common starting material for these syntheses is aluminum hydroxide, which reacts with

acetic acid in a neutralization reaction.[4][6] The stoichiometry of the reaction can be controlled

to favor the formation of the desired acetate salt.

Burow's Solution
Burow's solution is an aqueous solution of aluminum acetate, specifically aluminum triacetate.

[19] It is commercially available over-the-counter and is used topically for its astringent and

antiseptic properties to treat various skin conditions.[5][20][21] The solution is typically

prepared by dissolving aluminum subacetate (basic aluminum acetate) in water.[20]

Commercially available dry mixes for preparing Burow's solution often contain aluminum sulfate

and calcium acetate, which react in water to form aluminum acetate and a precipitate of

calcium sulfate.[22][23][24] The resulting solution has a pH in the range of 4.2-4.7.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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